3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide

• IUPAC Name: 3,4-dimethoxy-N-[(E)-pyridin-3-ylmethylideneamino]benzamide
• InChI: InChI=1S/C15H15N3O3/c1-20-13-6-5-12(8-14(13)21-2)15(19)18-17-10-11-4-3-7-16-9-11/h3-10H,1-2H3,(H,18,19)/b17-10+
• InChI Key: YJLAWWHAMKIMBU-LICLKQGHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NN=CC2=CN=CC=C2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CN=CC=C2)OC
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

Synthesis Analysis

The synthesis of 3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide derivatives involves the preparation of novel 1,2,3-triazole-hydrazone derivatives embedded with a 3,4-dimethoxy pyridine ring nucleus. These derivatives are prepared utilizing 2-(chloromethyl)-3,4-dimethoxypyridine, 4-ethynylbenzaldehyde, and various benzohydrazides. The structures of these synthesized compounds are confirmed using spectroscopic techniques such as 1H NMR, mass, and IR data (Saidugari et al., 2016).

Molecular Structure Analysis

The molecular structure of (E)-N'-(pyridin-2-yl)methylene)benzohydrazide has been characterized by X-ray diffraction, FT-IR, FT-Raman, and UV–Visible spectra. Spectral investigations and vibrational assignments were carried out, with theoretical values calculated to confirm the structure. The study provides detailed insights into the bond parameters, vibrational frequencies, and molecular geometry, offering a comprehensive understanding of the compound's structural characteristics (Babu et al., 2014).

Chemical Reactions and Properties

Research into the chemical reactivity of derivatives of 3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide reveals interesting antibacterial activities. These activities were investigated against various bacterial and fungal pathogens, demonstrating the compound's potential in antimicrobial applications. The findings highlight the significance of the compound's chemical properties in developing new therapeutic agents (Saidugari et al., 2016).